4-[2-(1H-benzimidazol-2-yl)-2-cyanovinyl]-2-bromo-6-methoxyphenyl 2-thiophenecarboxylate

• IUPAC Name: [4-[(E)-2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]-2-bromo-6-methoxyphenyl] thiophene-2-carboxylate
• InChI: InChI=1S/C22H14BrN3O3S/c1-28-18-11-13(10-15(23)20(18)29-22(27)19-7-4-8-30-19)9-14(12-24)21-25-16-5-2-3-6-17(16)26-21/h2-11H,1H3,(H,25,26)/b14-9+
• InChI Key: BHOHQOCEVRHCBX-NTEUORMPSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C=C(C#N)C2=NC3=CC=CC=C3N2)Br)OC(=O)C4=CC=CS4
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=C(\C#N)/C2=NC3=CC=CC=C3N2)Br)OC(=O)C4=CC=CS4
• Molecular Formula: C22H14BrN3O3S
• Molecular Weight: 480.3 g/mol

Description

The benzimidazole nucleus is an important pharmacophore in drug discovery, being a good bioisostere of naturally occurring nucleotides. This heterocycle may represent a type of privileged substructure which can interact with proteins and enzymes; it has, hence, been extensively utilized as a drug scaffold in medicinal chemistry.

Synthesis Analysis

Benzimidazole derivatives can be synthesized starting with benzene derivatives with nitrogen-containing functionality ortho to each other. For example, 2- (4-Aminophenyl)benzimidazole is synthesized starting with benzene derivatives with nitrogen-containing functionality ortho to each other.

Chemical Reactions Analysis

In the synthesis of benzimidazole derivatives, o-phenylenediamine reacts readily with aromatic carboxylic acids in the presence of a strong dehydrating agent, polyphosphoric acid (PPA) or polyphosphoric acid trimethylsilyl ester, to give 2-aryl benzimidazoles in high yield.

Mechanism of Action

The mechanism of action of benzimidazole derivatives is not specifically known, but it’s believed that their ability to interact with proteins and enzymes due to their structural similarity to naturally occurring nucleotides plays a key role.

Future Directions

Benzimidazoles are one of the important heterocyclic templates for the intensive investigation in chemical sciences due to their well-known applications and interesting biological activity profile. They are found in several molecules with a wide range of biological activities representing several important classes in drug discovery. Therefore, the future research directions could involve the development of new benzimidazole derivatives with improved pharmacological properties.